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Compound Name:
p-(Dimethylamino)benzaldehyde

oxime

Cat. No.: B2838145 Get Quote

An In-depth Technical Guide to p-(Dimethylamino)benzaldehyde Oxime (CAS 2929-84-2)

Abstract
This technical guide provides a comprehensive overview of p-(Dimethylamino)benzaldehyde
oxime (CAS No. 2929-84-2), a chemical compound of interest in organic synthesis and

research. This document details its physicochemical properties, synthesis protocols, and safety

information. All quantitative data is presented in structured tables for clarity. Detailed

experimental workflows and the overall synthetic pathway are visualized using diagrams to aid

researchers, scientists, and drug development professionals in their understanding and

application of this compound.

Physicochemical Properties
p-(Dimethylamino)benzaldehyde oxime is a derivative of p-(Dimethylamino)benzaldehyde,

also known as Ehrlich's reagent.[1][2] The oxime is formed by the condensation of the

aldehyde group with hydroxylamine.[1][3] This modification alters the reactivity of the aldehyde

functional group.[1] The compound has the molecular formula C9H12N2O and a molecular

weight of 164.2 g/mol .[1][4]

Table 1: Physicochemical Data for p-(Dimethylamino)benzaldehyde oxime

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2838145?utm_src=pdf-interest
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b1609340
https://www.researchgate.net/publication/286148294_Analytical_biochemical_and_synthetic_applications_of_para-dimethylaminobenzaldehyde
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/pdf/p_Dimethylamino_benzaldehyde_oxime_synthesis_protocol.pdf
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/B1609340
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2838145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 2929-84-2 [4][5]

Molecular Formula C9H12N2O [1][5][6]

Molecular Weight 164.207 g/mol [5][6]

IUPAC Name

(NE)-N-[[4-

(dimethylamino)phenyl]methyli

dene]hydroxylamine

[1][6]

Melting Point 183-185 ºC [7]

Boiling Point 276.4 °C at 760 mmHg [5]

Density 1.02 g/cm³ [5]

Flash Point 120.9 °C [5]

Solubility >24.6 µg/mL (at pH 7.4) [1][6]

Slightly soluble (1.8 g/L at 25

ºC) (Calculated)
[7]

LogP 1.56070 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
3 [5]

Rotatable Bond Count 2 [5]

Exact Mass 164.094963011 Da [5][6]

Synthesis and Experimental Protocols
The synthesis of p-(Dimethylamino)benzaldehyde oxime is typically achieved through a two-

step process.[1][3] The first step involves the synthesis of the precursor, p-

(Dimethylamino)benzaldehyde, followed by its conversion to the oxime.[3]
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Part A: Synthesis of p-(Dimethylamino)benzaldehyde
(Precursor)
A common and well-established method for synthesizing the aldehyde precursor is the

Vilsmeier-Haack reaction.[3]

Materials:

N,N-dimethylaniline

Phosphorus oxychloride (POCl₃)

Dimethylformamide (DMF)

Ice

Saturated aqueous sodium acetate solution

Protocol:

Cool 440 g (6 moles) of dimethylformamide (DMF) in a three-necked round-bottomed flask

equipped with a stirrer, dropping funnel, and reflux condenser in an ice bath.[3]

Add 253 g (1.65 moles) of phosphorus oxychloride dropwise with stirring.[3]

After the initial exothermic reaction subsides, add 200 g (1.65 moles) of N,N-dimethylaniline

dropwise.[3]

Heat the reaction mixture on a steam bath with stirring for 2 hours.[3]

Cool the mixture and pour it over 1.5 kg of crushed ice.[3]

Neutralize the mixture by slowly adding a saturated aqueous sodium acetate solution with

vigorous stirring.[3]

Allow the mixture to stand overnight in a refrigerator.[3]
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Collect the precipitated p-(Dimethylamino)benzaldehyde by filtration and wash it with water.

[3]

Part B: Synthesis of p-(Dimethylamino)benzaldehyde
oxime
The oximation is a condensation reaction between the aldehyde precursor and hydroxylamine

hydrochloride in the presence of a base.[1][3] Modern methods may utilize microwave

irradiation to accelerate the reaction.[3]

Materials:

p-(Dimethylamino)benzaldehyde

Hydroxylamine hydrochloride (NH₂OH·HCl)

Anhydrous sodium carbonate (Na₂CO₃)

Ethanol

Ethyl acetate

Water

Protocol:

Dissolve p-(Dimethylamino)benzaldehyde, 1.2-1.3 equivalents of hydroxylamine

hydrochloride, and 1.3-1.4 equivalents of anhydrous sodium carbonate in ethanol.[1]

For an accelerated reaction, heat the mixture using microwave irradiation at 300W for

approximately 5 minutes.[3]

Monitor the reaction progress using techniques like thin-layer chromatography (TLC) or gas

chromatography (GC).[3]

Once the reaction is complete, remove the solvent under reduced pressure.[3]
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Recrystallize the crude product from a suitable solvent, such as an ethanol-water mixture, to

yield the purified p-(Dimethylamino)benzaldehyde oxime product.[3]

Visualized Workflows and Pathways
The synthesis of p-(Dimethylamino)benzaldehyde oxime follows a clear, logical pathway

from starting materials to the final product.

Step 1: Precursor Synthesis (Vilsmeier-Haack)

Step 2: Oximation

N,N-dimethylaniline

p-(Dimethylamino)benzaldehyde

Formylation

DMF + POCl₃

p-(Dimethylamino)benzaldehyde oxime

Condensation

Hydroxylamine HCl + Na₂CO₃

Click to download full resolution via product page

Caption: Overall two-step synthesis pathway for p-(Dimethylamino)benzaldehyde oxime.

The detailed experimental process involves several distinct stages from reaction setup to final

purification.

Start
Dissolve Reactants

(Aldehyde, NH₂OH·HCl, Na₂CO₃)
in Ethanol

Microwave Irradiation
(300W, ~5 min)

Monitor Reaction
(TLC / GC)

Remove Solvent
(Reduced Pressure)

Reaction
Complete Recrystallize Product

(Ethanol/Water) Purified Oxime
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Click to download full resolution via product page

Caption: Detailed experimental workflow for the synthesis and purification.

Safety and Handling
While a specific Safety Data Sheet (SDS) for p-(Dimethylamino)benzaldehyde oxime is not

always readily available, safety precautions can be inferred from its parent compound, p-

(Dimethylamino)benzaldehyde, and the general class of oximes.[8] The parent aldehyde is

known to be harmful if swallowed and can cause eye irritation.[8][9] Oximes as a class may

exhibit toxic effects.[8] Therefore, handling this compound with a high degree of caution is

advised.[8]

Table 2: GHS Hazard Information

Hazard Class Hazard Code Hazard Statement Source

Acute Toxicity, Oral Acute Tox. 3
H301: Toxic if

swallowed.
[7]

Skin Irritation Skin Irrit. 2
H315: Causes skin

irritation.
[7]

Eye Irritation Eye Irrit. 2
H319: Causes serious

eye irritation.
[7]

Specific target organ

toxicity — single

exposure

STOT SE 3
H335: May cause

respiratory irritation.
[7]

Handling Recommendations:

Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical

fume hood. Ensure easy access to an eyewash station and safety shower.[8]

Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate chemical-

resistant gloves (e.g., nitrile or neoprene), and a laboratory coat.[8] If handling outside of a

fume hood, an N95 or higher-rated dust mask is recommended.[8]
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Waste Disposal: All waste containing the compound should be treated as hazardous waste

and disposed of in clearly labeled, sealed containers according to institutional and local

regulations.[8]

Applications and Further Research
p-(Dimethylamino)benzaldehyde is widely used as a reagent in spectrophotometry and

colorimetric assays, known as Ehrlich's reagent, for detecting compounds like indoles, primary

amines, and urea.[1][2] The formation of the oxime derivative renders the aldehyde group

unreactive for these specific condensation reactions.[1] Therefore, p-
(Dimethylamino)benzaldehyde oxime is primarily a useful research compound and an

intermediate in organic synthesis.[1] It has been submitted to the National Cancer Institute

(NCI) for testing and evaluation.[1]

Conclusion
This technical guide provides essential information on p-(Dimethylamino)benzaldehyde
oxime (CAS 2929-84-2). The data on its physicochemical properties, detailed synthesis

protocols, and critical safety guidelines are consolidated to support the work of researchers and

professionals in the chemical and pharmaceutical sciences. The provided visualizations of the

synthetic pathway and experimental workflow offer a clear and concise understanding of the

processes involved in its preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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